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This guide provides a comprehensive comparative analysis of the Mesotocin (MT) gene and
its receptor across the vertebrate lineage. By examining the genomic architecture, evolutionary
history, and signaling pathways, we offer insights into the conserved and divergent features of
this critical neuropeptide system. This information serves as a valuable resource for
researchers in fields ranging from evolutionary biology to pharmacology and drug development.

Introduction to the Mesotocin System

Mesotocin is a nonapeptide hormone, structurally and functionally related to oxytocin, that
plays a crucial role in a variety of physiological processes in non-mammalian vertebrates,
including amphibians, reptiles, and birds.[1] It is considered the evolutionary precursor to the
mammalian oxytocin. The Mesotocin system, comprising the ligand and its receptor, is integral
to social behavior, reproduction, and osmoregulation. Understanding the comparative
genomics of this system provides a foundation for elucidating the evolution of these
fundamental vertebrate behaviors and physiological functions.

Recent genomic analyses have advocated for a universal nomenclature, proposing "oxytocin"
(OXT) for the gene across vertebrates to reflect its shared ancestry.[2][3] However, for clarity
within the context of non-mammalian vertebrates, this guide will primarily use the term
Mesotocin (MT) for the ligand and Mesotocin Receptor (MTR) for its corresponding receptor,
while acknowledging the orthologous relationship with the mammalian oxytocin system.
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Comparative Genomic Organization of the
Mesotocin Gene

The Mesotocin gene, orthologous to the mammalian oxytocin gene, exhibits a remarkably
conserved genomic structure across vertebrates. It is typically composed of three exons and
two introns.[2] The first exon encodes the signal peptide and the nonapeptide hormone, while
the second and third exons encode the neurophysin | protein, which is involved in the transport
and stabilization of Mesotocin.

The Mesotocin and Vasotocin (the non-mammalian equivalent of vasopressin) genes arose
from a tandem duplication of a single ancestral gene early in vertebrate evolution.[3] This close
evolutionary relationship is reflected in their genomic proximity and conserved synteny across
many vertebrate genomes.

Table 1. Comparative Genomic Features of the Mesotocin (Oxytocin) Gene and its Orthologs
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Note: Data is compiled from various genomic databases and is subject to updates based on

new genome assemblies. Gene sizes are approximate and can vary between species.

The Mesotocin Receptor: A Conserved G-Protein
Coupled Receptor

The Mesotocin receptor (MTR) is a member of the G-protein coupled receptor (GPCR)

superfamily, characterized by seven transmembrane domains.[1] It shares high sequence

homology with the mammalian oxytocin receptor (OXTR) and the vasotocin/vasopressin

receptors, reflecting their shared evolutionary origin from a single ancestral receptor gene.[2][3]
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The MTR gene is also structurally conserved, typically comprising four exons and three introns.
The chromosomal location of the MTR gene is often found in a region of conserved synteny
across vertebrate genomes, further highlighting its ancient origins.

Table 2: Comparative Genomic Features of the Mesotocin Receptor (Oxytocin Receptor) Gene
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Note: Data is compiled from various genomic databases and is subject to updates based on

new genome assemblies. Gene sizes are approximate and can vary between species.

Mesotocin Signaling Pathway
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The binding of Mesotocin to its receptor initiates a cascade of intracellular events that are
highly conserved across vertebrates. The MTR is coupled to G-proteins of the Gg/11 family.[1]
[4] Upon ligand binding, the activated G-protein stimulates Phospholipase C (PLC), which then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol
1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][5]

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,
triggering the release of intracellular calcium (Ca2+).[5] The increase in cytosolic Ca2+, along
with DAG, activates Protein Kinase C (PKC), which in turn phosphorylates various downstream
target proteins, leading to the cellular response.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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